Ethyl 3-(1-isopropylphthalazin-6-yl)-4-methylbenzoate

• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: ethyl 4-methyl-3-(1-propan-2-ylphthalazin-6-yl)benzoate
• InChI: InChI=1S/C21H22N2O2/c1-5-25-21(24)16-7-6-14(4)19(11-16)15-8-9-18-17(10-15)12-22-23-20(18)13(2)3/h6-13H,5H2,1-4H3
• InChI Key: KOMKTMMAXDACFI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)C)C2=CC3=CN=NC(=C3C=C2)C(C)C

Description

Ethyl 3-(1-isopropylphthalazin-6-yl)-4-methylbenzoate is a useful research compound. Its molecular formula is C21H22N2O2 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 50-mL round-bottom flask under argon was charged with ethyl 3-(1-chlorophthalazin-6-yl)-4-methylbenzoate (106 mg, 0.32 mmol), iron(III) acetylacetonate (5.7 mg, 0.032 mmol), tetrahydrofuran (2.2 mL), and 1-methyl-2-pyrrolidinone (0.22 mL). Isopropylmagnesium chloride (0.24 mL, 0.49 mmol) was added via a syringe to the resulting red solution, causing an immediate color change to brown, and then finally to dark brown. The resulting mixture was stirred for 10 min, and the reaction was diluted with ethyl acetate and carefully quenched with 10% HCl solution. The mixture was washed with saturated aqueous NaHCO3 solution and the organic layer was dried (MgSO4) and concentrated in vacuo. CombiFlash purification (20% to 50% ethyl acetate in hexanes) afforded the title compound as a cream amorphous solid. MS (ES+): 335.2 (M+H)+.